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Compound of Interest

Compound Name: L-Leucine-d2

Cat. No.: B1516447 Get Quote

L-Leucine-d2: A Technical Guide to Safety and
Handling
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for L-Leucine-
d2, a deuterated form of the essential branched-chain amino acid L-Leucine. Given that the

primary difference between L-Leucine-d2 and L-Leucine is isotopic, this guide leverages

safety data for L-Leucine as a reliable surrogate for its deuterated counterpart, a standard

practice for stable isotope-labeled compounds which do not pose a radiological hazard.[1][2]

This document is intended for professionals in research and drug development and outlines

critical safety protocols, physical and chemical properties, and relevant biological pathways.

Safety and Hazard Information
L-Leucine and its deuterated forms are generally not classified as hazardous substances.[3]

However, as with any chemical, prudent laboratory practices should always be observed.[2]

GHS Classification
L-Leucine is not classified as a hazardous substance or mixture according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[4]

Toxicological Data
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The toxicological data available is for L-Leucine. The acute toxicity is low.

Toxicological Data for L-Leucine

Acute Toxicity Oral LD0 (Rat)

Value > 2,000 mg/kg

Skin Corrosion/Irritation Non-irritant (Rabbit)

Serious Eye Damage/Irritation Non-irritant (Rabbit)

Carcinogenicity
Not classified as a carcinogen by IARC, ACGIH,

NTP, or OSHA.[3]

Potential Health Effects
Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation upon prolonged contact.

Eye Contact: May cause eye irritation.

Ingestion: Ingestion of large amounts may cause gastrointestinal discomfort.

Physical and Chemical Properties
The physical and chemical properties of L-Leucine-d2 are expected to be very similar to those

of L-Leucine, with a slight increase in molecular weight due to the deuterium atoms.
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Property Value for L-Leucine Value for L-Leucine-d2

Molecular Formula C₆H₁₃NO₂ C₆H₁₁D₂NO₂

Molecular Weight 131.17 g/mol Approximately 133.18 g/mol

Appearance White crystalline powder White crystalline powder

Melting Point 293-295 °C (decomposes)
Not specified, expected to be

similar to L-Leucine

Solubility in Water 22.4 g/L at 20 °C
Not specified, expected to be

similar to L-Leucine

Odor Odorless Odorless

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and purity of L-Leucine-d2.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Under normal conditions of use, respiratory protection is not

required. If dust is generated, use a NIOSH-approved respirator.

Safe Handling Practices
Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Wash hands thoroughly after handling.

Avoid contact with skin, eyes, and clothing.

Storage Conditions
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Keep container tightly closed in a dry and well-ventilated place.[5]

Recommended storage temperature is room temperature.

For long-term storage of solutions, aliquoting and storing at -20°C or -80°C is recommended

to prevent degradation from repeated freeze-thaw cycles.[1]

Experimental Protocols and Methodologies
While specific toxicology protocols for L-Leucine-d2 are not readily available, the following

sections describe general handling procedures and an example of an experimental design for

studying the effects of L-Leucine supplementation.

General Protocol for Handling and Preparing Solutions
of Isotopically Labeled Amino Acids
This protocol outlines the general steps for safely handling and preparing solutions of stable

isotope-labeled amino acids like L-Leucine-d2.

Acclimatization: Before opening, allow the container of the lyophilized amino acid to

equilibrate to room temperature to prevent condensation.

Weighing: In a chemical fume hood or a designated weighing station with local exhaust

ventilation, carefully weigh the desired amount of L-Leucine-d2 using a calibrated analytical

balance. Use anti-static weighing paper or a suitable weighing vessel.

Dissolution: Add the desired solvent (e.g., sterile water, buffer) to the weighed L-Leucine-d2.

Gently vortex or sonicate to ensure complete dissolution.

Sterilization: If for use in cell culture or in vivo studies, sterilize the solution by passing it

through a 0.22 µm filter.

Aliquoting and Storage: Aliquot the sterile solution into single-use vials to minimize

contamination and degradation from multiple freeze-thaw cycles. Store the aliquots at -20°C

or -80°C.
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Example Experimental Design: In Vivo Study of L-
Leucine Supplementation in Rats
This section describes the methodology from a study investigating the effects of L-Leucine

supplementation on protein synthesis in rats, which can serve as a template for designing

studies with L-Leucine-d2.[6]

Animal Model: Male Sprague-Dawley rats.

Acclimatization: Animals are housed under standard conditions (12-hour light/dark cycle,

controlled temperature and humidity) and provided with standard chow and water ad libitum

for a one-week acclimatization period.

Grouping: Animals are randomly assigned to different experimental groups (e.g., control, low-

dose L-Leucine, high-dose L-Leucine).

Supplementation Protocol:

A stock solution of L-Leucine in water is prepared.

Daily oral administration of L-Leucine or a vehicle (saline) is performed using a gavage

needle.

Dosages are calculated based on the body weight of the animals. For example, a low

dose of 0.135 g/kg and a high dose of 0.675 g/kg body weight.[6]

Exercise Protocol (if applicable): If the study involves exercise, a standardized resistance

exercise protocol, such as ladder climbing with a load, is implemented.[6]

Sample Collection: At the end of the study period, animals are euthanized, and tissues of

interest (e.g., muscle, liver) are collected for analysis. Blood samples can also be collected

for plasma analysis.

Analysis: Tissues are analyzed for markers of protein synthesis, such as the phosphorylation

status of proteins in the mTOR signaling pathway, using techniques like Western blotting.

Signaling Pathways and Workflows
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L-Leucine and the mTOR Signaling Pathway
L-Leucine is a potent activator of the mTOR (mechanistic Target of Rapamycin) signaling

pathway, which is a central regulator of cell growth, proliferation, and protein synthesis.[7][8]
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Caption: L-Leucine activates mTORC1, promoting protein synthesis.

Safe Handling Workflow for L-Leucine-d2
This workflow outlines the key steps for the safe handling of L-Leucine-d2 in a laboratory

setting.
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Caption: Workflow for the safe handling of L-Leucine-d2.
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Logical Framework for Handling Isotopically Labeled
Amino Acids
This diagram provides a logical framework for determining the appropriate handling procedures

for isotopically labeled amino acids based on the type of isotope.

Isotopically Labeled
Amino Acid

Radioactive
Isotope?

Stable Isotope
(e.g., D, 13C, 15N)

No

Radioactive Isotope
(e.g., 3H, 14C)

Yes

Standard Chemical
Handling Procedures

Radiological Safety
Procedures Required

Click to download full resolution via product page

Caption: Decision framework for handling isotopically labeled amino acids.

First Aid Measures
If Inhaled: Move person into fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Flush eyes with water as a precaution.
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If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

In all cases of exposure, seek medical attention if symptoms persist.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Special Hazards: Emits toxic fumes under fire conditions (carbon oxides, nitrogen oxides).

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation.

Environmental Precautions: Do not let product enter drains.

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Disposal Considerations
Dispose of waste in accordance with federal, state, and local environmental regulations. Offer

surplus and non-recyclable solutions to a licensed disposal company. Contaminated packaging

should be disposed of as unused product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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